Cas no 1784265-24-2 (1H-Pyrazole-4-carboxylic acid, 5-(chlorosulfonyl)-1-methyl-)

1H-Pyrazole-4-carboxylic acid, 5-(chlorosulfonyl)-1-methyl- is a versatile compound with significant applications in organic synthesis. This compound offers enhanced reactivity due to its chlorosulfonyl substituent, facilitating efficient transformations. Its 1-methyl group provides increased stability and compatibility with various reaction conditions. This compound is well-suited for synthesizing complex organic molecules, particularly those requiring a 1H-pyrazole core.

1H-Pyrazole-4-carboxylic acid, 5-(chlorosulfonyl)-1-methyl- structure

1784265-24-2 structure

Product Name:1H-Pyrazole-4-carboxylic acid, 5-(chlorosulfonyl)-1-methyl-

CAS No:1784265-24-2

MF:C₅H₅ClN₂O₄S

MW:224.622198820114

CID:5162206

PubChem ID:84028600

Update Time:2025-10-31

1H-Pyrazole-4-carboxylic acid, 5-(chlorosulfonyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-4-carboxylic acid, 5-(chlorosulfonyl)-1-methyl-
- Inchi： 1S/C5H5ClN2O4S/c1-8-4(13(6,11)12)3(2-7-8)5(9)10/h2H,1H3,(H,9,10)
- InChI Key： SMRVHLJJTARTEI-UHFFFAOYSA-N
- SMILES： N1(C)C(S(Cl)(=O)=O)=C(C(O)=O)C=N1

1H-Pyrazole-4-carboxylic acid, 5-(chlorosulfonyl)-1-methyl- Pricemore >>

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Enamine	EN300-148396-1.0g	5-(chlorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylic acid	1784265-24-2	1g	$728.0	2023-05-23
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Enamine	EN300-148396-0.5g	5-(chlorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylic acid	1784265-24-2	0.5g	$699.0	2023-05-23
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Enamine	EN300-148396-5.0g	5-(chlorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylic acid	1784265-24-2	5g	$2110.0	2023-05-23
Enamine	EN300-148396-10.0g	5-(chlorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylic acid	1784265-24-2	10g	$3131.0	2023-05-23
Enamine	EN300-148396-50mg	5-(chlorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylic acid	1784265-24-2	50mg	$612.0	2023-09-28
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